Cas no 351370-99-5 (tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate)

• Product Name: tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
• CAS No: 351370-99-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD12913817
• CID: 302899
• PubChem ID: 19691292
• Update Time: 2025-10-31

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Boc-Octahydropyrrolo[3,4-c]pyridine
• 5-BOC-OCTAHYDRO-PYRROLO[3,4-C]PYRIDINE
• 5H-Pyrrolo[3,4-c]pyridine-5-carboxylicacid, octahydro-, 1,1-dimethylethyl ester
• Octahydro-pyrrolo[3,4-c]pyridine-5-carboxylic acid tert-butyl ester
• tert-butyl 1,2,3,3a,4,6,7,7a-octahydropyrrolo[3,4-c]pyridine-5-carboxylate
• tert-butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
• tert-butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate hydrochloride
• 5-Boc-octahydro-pyrrolo3,4-cpyridine
• AG-F-21005
• CTK4H3748
• SureCN2239446
• tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
• DTXSID70599234
• PB40189
• 1257389-94-8
• 351370-99-5
• tert-butyl (3aS,7aS)-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
• AC-28238
• 2-Methyl-2-propanyl octahydro-5H-pyrrolo[3,4-c]pyridine-5-carboxylate
• 5-Boc-octahydro-pyrrolo(3,4-c)pyridine
• AM20120532
• CS-D0202
• PB17404
• 5H-Pyrrolo[3,4-c]pyridine-5-carboxylic acid, octahydro-, 1,1-dimethylethyl ester
• EN300-245820
• FT-0647076
• F8887-3857
• tert-butyl octahydro-5H-pyrrolo[3,4-c]pyridine-5-carboxylate
• AS-42133
• SCHEMBL2239446
• MFCD06858491
• TERT-BUTYL TRANS-OCTAHYDRO-1H-PYRROLO[3,4-C]PYRIDINE-5-CARBOXYLATE
• TERT-BUTYL OCTAHYDROPYRROLO[3,4-C]PYRIDINE-5-CARBOXYLATE
• A6169
• AKOS015841297
• trans-5-Boc-octahydro-1H-pyrrolo[3,4-c]pyridine
• OCTAHYDROPYRROLO[3,4-C]PYRIDINE-5-CARBOXYLIC ACID TERT-BUTYL ESTER
• SB74487
• 5-Boc-octahydro-pyrrolo[3,4-c]pyridine, AldrichCPR
• LRTPRHCNWAEZBN-UHFFFAOYSA-N
• DB-029065
• 1932232-66-0
• (3aR,7aR)-5-Boc-octahydro-pyrrolo[3,4-c]pyridine
• (3aR,7aS)-5-Boc-octahydro-pyrrolo[3,4-c]pyridine

• MDL： MFCD12913817
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-5-4-9-6-13-7-10(9)8-14/h9-10,13H,4-8H2,1-3H3
• InChI Key： LRTPRHCNWAEZBN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CNCC2C1)=O

Computed Properties

• Exact Mass: 226.16800
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.72950

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Security Information

• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate: A Comprehensive Overview

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate is a complex organic compound with the CAS number 351370-99-5. This compound belongs to the class of bicyclic structures, specifically featuring a pyrrolopyridine framework. The tert-butyl group attached to the carboxylate moiety plays a significant role in modulating the physical and chemical properties of the molecule. Recent studies have highlighted its potential applications in drug discovery and materials science, making it a subject of interest for researchers across various disciplines.

The molecular structure of tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate is characterized by a fused bicyclic system, which contributes to its unique electronic and steric properties. The octahydro designation indicates the presence of eight hydrogen atoms in the saturated portion of the ring system. This compound is synthesized through a combination of ring-forming reactions and functional group transformations, often involving multi-step organic synthesis protocols. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent advancements leveraging catalytic methods for enhanced efficiency.

One of the most promising applications of tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate lies in its potential as a building block for drug development. Its rigid bicyclic structure makes it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have demonstrated its ability to act as a scaffold for constructing inhibitors targeting key enzymes involved in metabolic disorders and neurodegenerative diseases. The carboxylate group provides versatility in functionalization, allowing for the introduction of various substituents to fine-tune biological activity.

In addition to its role in drug discovery, tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate has shown potential in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with common semiconductor materials. These studies have revealed promising results regarding its stability under operational conditions and its capacity to enhance device performance.

The synthesis and characterization of tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. Furthermore, computational methods like density functional theory (DFT) have been used to study its electronic structure and reactivity, providing valuable insights into its chemical behavior.

Despite its growing popularity in research circles, challenges remain in fully harnessing the potential of tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate. Issues such as scalability of synthesis and optimization of biological activity require further investigation. Collaborative efforts between chemists, biologists, and materials scientists are essential to address these challenges and unlock the full potential of this versatile compound.

In conclusion, tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate (CAS No: 351370-99-5) is a multifaceted organic compound with significant implications across diverse fields. Its unique structural features and functional versatility make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern science.